molecular formula C7H7BrF2N2 B13544555 1-(6-Bromopyridin-3-YL)-2,2-difluoroethan-1-amine

1-(6-Bromopyridin-3-YL)-2,2-difluoroethan-1-amine

Cat. No.: B13544555
M. Wt: 237.04 g/mol
InChI Key: HABZDRMJVOZURP-UHFFFAOYSA-N
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Description

    1-(6-Bromopyridin-3-YL)-2,2-difluoroethan-1-amine: is a chemical compound with the molecular formula and a molecular weight of approximately 202.05 g/mol.

  • It contains a pyridine ring substituted with a bromine atom at the 6-position and two fluorine atoms on the ethyl group.
  • This compound is of interest due to its potential applications in various fields.
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    Properties

    Molecular Formula

    C7H7BrF2N2

    Molecular Weight

    237.04 g/mol

    IUPAC Name

    1-(6-bromopyridin-3-yl)-2,2-difluoroethanamine

    InChI

    InChI=1S/C7H7BrF2N2/c8-5-2-1-4(3-12-5)6(11)7(9)10/h1-3,6-7H,11H2

    InChI Key

    HABZDRMJVOZURP-UHFFFAOYSA-N

    Canonical SMILES

    C1=CC(=NC=C1C(C(F)F)N)Br

    Origin of Product

    United States

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